Cas no 174603-37-3 (3-(2-chloro-4-fluorophenyl)prop-2-enoic acid)

• Product Name: 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• CAS No: 174603-37-3
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• CID: 1359780
• PubChem ID: 6257297
• Update Time: 2025-06-18

3-(2-chloro-4-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-chloro-4-fluorophenyl)-, (2E)-
• (E)-3-(2-chloro-4-fluoro-phenyl)-acrylic acid
• 2-chloro-4-fluorocinnamic acid
• 3-(2-chloro-4-fluorophenyl)acrylic acid
• 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• (2E)-3-(2-chloro-4-fluorophenyl)-2-propenoic acid
• 3-(2-CHLORO-4-FLUOROPHENYL)-2-PROPENOIC ACID
• MFCD00236027
• SCHEMBL1167315
• AMY6370
• BS-15588
• EN300-1967414
• 3-(2-CHLORO-4-FLUORO-PHENYL)-ACRYLIC ACID
• ZGA60337
• AKOS025310213
• 174603-37-3
• (E)-3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• AKOS015889749
• CS-0128426
• EN300-1456970
• RJCWBTRMWGOREZ-DUXPYHPUSA-N
• (E)-3-(2-chloro-4-fluorophenyl)acrylicacid
• (E)-3-(2-chloro-4-fluorophenyl)acrylic acid
• (2E)-3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• SCHEMBL1167316
• 133220-86-7
• 2-Propenoic acid, 3-(2-chloro-4-fluorophenyl)-
• AS-66903

• Inchi： 1S/C9H6ClFO2/c10-8-5-7(11)3-1-6(8)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： RJCWBTRMWGOREZ-DUXPYHPUSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(=O)O)F

Computed Properties

• Exact Mass: 200.00400
• Monoisotopic Mass: 200.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.57690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid

3-(2-Chloro-4-fluorophenyl)prop-2-enoic Acid (CAS No. 174603-37-3): An Overview of Its Properties and Applications

3-(2-Chloro-4-fluorophenyl)prop-2-enoic acid (CAS No. 174603-37-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (E)-3-(2-chloro-4-fluorophenyl)acrylic acid, is characterized by its unique structural features, which include a substituted phenyl group and a carboxylic acid functional group. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid is C₉H₆ClFNO₂, and its molecular weight is approximately 198.59 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 110 to 112°C, making it relatively stable under standard laboratory conditions.

In recent years, 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of small molecules with therapeutic potential. For instance, researchers have explored its role in the development of inhibitors for various enzymes and receptors, including kinases, proteases, and G protein-coupled receptors (GPCRs).

A notable example of its application is in the synthesis of compounds targeting cancer-related pathways. Studies have shown that derivatives of 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid can exhibit potent anti-proliferative effects on cancer cells by modulating key signaling pathways involved in cell growth and survival. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant inhibition of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

Beyond oncology, 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid has also shown promise in other therapeutic areas. In neurology, researchers have investigated its potential as a lead compound for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that certain derivatives can modulate the activity of enzymes involved in amyloid-beta production and tau protein phosphorylation, which are key pathological hallmarks of these conditions.

In addition to its medicinal applications, 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid has found utility in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. For instance, a study published in the Journal of Agricultural and Food Chemistry highlighted the use of this compound to develop novel herbicides that selectively target specific weed species while minimizing harm to crops.

The synthetic versatility of 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the condensation reaction between 2-chloro-4-fluorobenzaldehyde and malonic acid followed by decarboxylation. Advances in catalytic methods have further optimized these processes, reducing costs and environmental footprints.

In conclusion, 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid (CAS No. 174603-37-3) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure makes it an attractive candidate for drug discovery and development, particularly in areas such as oncology, neurology, and agrochemistry. Ongoing research continues to uncover new applications and derivatives, further solidifying its importance in modern scientific endeavors.